Cas no 5031-83-4 (Benzeneacetaldehyde, a-(2-phenylethylidene)-)

Benzeneacetaldehyde, a-(2-phenylethylidene)- structure
5031-83-4 structure
Product Name:Benzeneacetaldehyde, a-(2-phenylethylidene)-
CAS No:5031-83-4
MF:C16H14O
MW:222.281764507294
CID:375695
PubChem ID:111043
Update Time:2025-04-19

Benzeneacetaldehyde, a-(2-phenylethylidene)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, a-(2-phenylethylidene)-
    • (2E)-2,4-Diphenyl-2-butenal
    • 2,4-diphenylcrotonaldehyde
    • (+-)-2,4-Diphenyl-buttersaeure-aethylester
    • 1,3-Diphenyl-buten-(2)-al-(4)
    • 2,4-diphenyl-2-butenal
    • 2,4-diphenylbut-2-enal
    • 2,4-Diphenyl-buttersaeure-aethylester
    • 2,4-diphenyl-butyric acid ethyl ester
    • 2,4-Diphenyl-crotonaldehyd
    • 2,4-diphenyl-crotonaldehyde
    • AC1L5TPU
    • AC1Q63XH
    • AG-J-94910
    • AR-1I8181
    • CTK4J8476
    • NSC82226
    • 5031-83-4
    • Benzeneacetaldehyde, .alpha.-(2-phenylethylidene)-
    • UNII-08E7NBM7TD
    • EINECS 225-723-0
    • 08E7NBM7TD
    • NS00032038
    • Q27236399
    • BENZENEACETALDEHYDE, .ALPHA.-(2-PHENYLETHYLIDENE)-, (E)-
    • Benzeneacetaldehyde, alpha-(2-phenylethylidene)-
    • (E)-2,4-diphenylcrotonaldehyde
    • (E)-2,4-diphenylbut-2-enal
    • SCHEMBL9166134
    • (E)-2,4-Diphenyl-2-butenal
    • Benzeneacetaldehyde, alpha-(2-phenylethylidene)-, (alphaE)-
    • 115872-75-8
    • UNII-EQ7W6S78H1
    • EQ7W6S78H1
    • Benzeneacetaldehyde, alpha-(2-phenylethylidene)-, (E)-
    • BENZENEACETALDEHYDE, .ALPHA.-(2-PHENYLETHYLIDENE)-, (.ALPHA.E)-
    • 2,4-Diphenylcrotonaldehyde, (E)-
    • Inchi: 1S/C16H14O/c17-13-16(15-9-5-2-6-10-15)12-11-14-7-3-1-4-8-14/h1-10,12-13H,11H2
    • InChI Key: AXZDPAXJQHIRTE-UHFFFAOYSA-N
    • SMILES: O=CC(C1C=CC=CC=1)=CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10452
  • Monoisotopic Mass: 222.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.067g/cm3
  • Boiling Point: 391.8ºC at 760 mmHg
  • Flash Point: 154.8ºC
  • Refractive Index: 1.587
  • PSA: 17.07
  • LogP: 3.51160
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.